1-(2-Amino-3-(chloromethyl)phenyl)-3-chloropropan-2-one

• Molecular Formula: C10H11Cl2NO
• Molecular Weight: 232.10 g/mol
• IUPAC Name: 1-[2-amino-3-(chloromethyl)phenyl]-3-chloropropan-2-one
• InChI: InChI=1S/C10H11Cl2NO/c11-5-8-3-1-2-7(10(8)13)4-9(14)6-12/h1-3H,4-6,13H2
• InChI Key: NDEQQLJZZRJUTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)CCl)N)CC(=O)CCl

Description

1-(2-Amino-3-(chloromethyl)phenyl)-3-chloropropan-2-one is an organic compound with the molecular formula C₁₀H₁₁Cl₂NO and CAS number 1807049-52-0 . Structurally, it features a propan-2-one backbone substituted with a 2-amino-3-(chloromethyl)phenyl group and an additional chlorine atom at the 3-position of the ketone chain.

Comparison with Similar Compounds

Substituent Effects and Physicochemical Properties

1-(3-Amino-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one (C₁₀H₉ClF₃NO₂)

• Key Differences : Replaces the chloromethyl group with a trifluoromethoxy (-OCF₃) substituent at the 5-position of the phenyl ring.
• However, steric bulk and metabolic stability may differ .

1-(4-(Chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one (1f, C₁₁H₁₂ClO₂S)

• Key Differences: Features a chloromethylphenyl group attached to an ethanone core with a sulfoxide moiety.
• Physical Properties : Reported as a white solid with a melting point of 137.3–138.5°C , suggesting higher crystallinity than the target compound (data unavailable for direct comparison). The sulfoxide group introduces polarity, which may affect solubility .

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	Key Substituents	Melting Point (℃)	Notable Properties
Target Compound	C₁₀H₁₁Cl₂NO	2-Amino-3-(chloromethyl)phenyl	Not reported	Dual Cl, potential reactivity
1-(3-Amino-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one	C₁₀H₉ClF₃NO₂	3-Amino-5-(trifluoromethoxy)phenyl	Not reported	Lipophilic, electron-withdrawing
1f	C₁₁H₁₂ClO₂S	4-(Chloromethyl)phenyl, sulfoxide	137.3–138.5	Polar, crystalline

Urea Derivatives with Chloromethyl-Thiazolyl Groups (8a–8c)

• Examples : 1-(4-(4-(Chloromethyl)thiazol-2-yl)phenyl)-3-(3-fluorophenyl)urea (8a, C₁₈H₁₅ClFN₃OS).
• Synthesis : Yields range from 50–58% , with ESI-MS confirming molecular masses (e.g., m/z 362.1 for 8a). The chloromethyl group facilitates nucleophilic substitutions (e.g., amination, hydrolysis), a reactivity likely shared with the target compound’s chloromethylphenyl moiety .